N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]-2-(4-morpholinyl)acetamide

• IUPAC Name: N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C21H19FN2O4/c22-15-7-5-14(6-8-15)20(26)21-19(16-3-1-2-4-17(16)28-21)23-18(25)13-24-9-11-27-12-10-24/h1-8H,9-13H2,(H,23,25)
• InChI Key: SAIXRPOMGIRDHP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H19FN2O4
• Molecular Weight: 382.4 g/mol

Description

N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]-2-(4-morpholinyl)acetamide, commonly known as FBA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the protein kinase C (PKC) family of enzymes, which are involved in a variety of cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

FBA acts as a competitive inhibitor of N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]-2-(4-morpholinyl)acetamide enzymes, binding to the ATP-binding site and preventing the phosphorylation of downstream targets. This leads to a decrease in cellular signaling pathways that are regulated by this compound, ultimately resulting in the observed physiological effects.
Biochemical and Physiological Effects:
FBA has been shown to have a variety of biochemical and physiological effects, depending on the specific cell type and this compound isoform being targeted. In cancer cells, FBA has been shown to induce apoptosis and inhibit cell proliferation. In neurons, FBA has been shown to enhance synaptic plasticity and improve memory function. In pancreatic beta cells, FBA has been shown to increase insulin secretion.

Advantages and Limitations for Lab Experiments

One advantage of using FBA in lab experiments is its high potency and specificity for N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]-2-(4-morpholinyl)acetamide enzymes, allowing for precise modulation of cellular signaling pathways. However, one limitation is that FBA may have off-target effects on other enzymes or cellular processes, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving FBA. One area of interest is the development of FBA analogs with improved pharmacokinetic properties and reduced off-target effects. Additionally, FBA could be used in combination with other cancer treatments to enhance their efficacy. Finally, further studies are needed to fully elucidate the role of N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]-2-(4-morpholinyl)acetamide in various physiological processes and to identify potential therapeutic targets for this compound inhibition.

Synthesis Methods

The synthesis of FBA involves several steps, starting with the reaction of 4-fluorobenzoyl chloride with 1-benzofuran-3-ylmethanol to form the intermediate 4-fluorobenzoyl-1-benzofuran-3-ylmethanol. This intermediate is then reacted with morpholine and acetic anhydride to form the final product, FBA.

Scientific Research Applications

FBA has been extensively used in scientific research as a tool to study the role of N-[2-(4-fluorobenzoyl)-1-benzofuran-3-yl]-2-(4-morpholinyl)acetamide in various cellular processes. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. Additionally, FBA has been used to study the role of this compound in neuronal function and synaptic plasticity, as well as in the regulation of insulin secretion in pancreatic beta cells.